Cas no 941247-67-2 (5-(benzylamino)-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(benzylamino)-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile
• CAS No: 941247-67-2
• MF: C₂₃H₂₄N₄O₃S
• MW: 436.526663780212
• CID: 5430216
• PubChem ID: 16646467
• Update Time: 2025-10-23

5-(benzylamino)-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F3330-0312
• AKOS002298077
• 5-(benzylamino)-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile
• STK874475
• 5-(benzylamino)-2-(4-((4-methylpiperidin-1-yl)sulfonyl)phenyl)oxazole-4-carbonitrile
• 941247-67-2
• 5-(benzylamino)-2-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-1,3-oxazole-4-carbonitrile
• 2-[4-[(4-Methyl-1-piperidinyl)sulfonyl]phenyl]-5-[(phenylmethyl)amino]-4-oxazolecarbonitrile
• 5-(benzylamino)-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C23H24N4O3S/c1-17-11-13-27(14-12-17)31(28,29)20-9-7-19(8-10-20)22-26-21(15-24)23(30-22)25-16-18-5-3-2-4-6-18/h2-10,17,25H,11-14,16H2,1H3
• InChI Key： YIFCJCRRIBIOPD-UHFFFAOYSA-N
• SMILES： O1C(NCC2=CC=CC=C2)=C(C#N)N=C1C1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 436.15691181g/mol
• Monoisotopic Mass: 436.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 646.5±65.0 °C(Predicted)
• pka: -2.84±0.10(Predicted)

Additional information on 5-(benzylamino)-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 5-(benzylamino)-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile (CAS No. 941247-67-2)

The compound 5-(benzylamino)-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile (CAS No. 941247-67-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a benzylamino group and a 4-methylpiperidin-1-yl)sulfonylphenyl moiety, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its oxazole-4-carbonitrile core, which is known for its versatility in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 5-(benzylamino)-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile has surged due to their role in addressing global health challenges. For instance, the COVID-19 pandemic has highlighted the need for innovative small-molecule therapeutics, and compounds with sulfonylphenyl and oxazole functionalities are being explored for their antiviral properties. This aligns with the growing trend of AI-driven drug discovery, where computational models are used to predict the bioactivity of such molecules.

The synthesis of CAS No. 941247-67-2 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. Key intermediates include benzylamine derivatives and 4-methylpiperidine, which are commercially available but may require further functionalization. The sulfonylation step is particularly critical, as it introduces the sulfonylphenyl group, a common pharmacophore in many FDA-approved drugs. Researchers frequently search for optimized synthetic routes to improve scalability and reduce environmental impact, reflecting the broader shift toward green chemistry.

From a pharmacological perspective, 5-(benzylamino)-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile has shown promise in preliminary studies for modulating specific enzyme targets. Its carbonitrile group can act as a hydrogen bond acceptor, enhancing binding affinity to biological macromolecules. This has led to investigations into its potential as a kinase inhibitor, a hot topic in oncology research. Additionally, the compound's lipophilicity and molecular weight fall within the desirable range for oral bioavailability, making it a candidate for further preclinical development.

Beyond pharmaceuticals, CAS No. 941247-67-2 is also being explored in materials science. Its oxazole ring system can contribute to the development of organic semiconductors and fluorescent probes, which are essential for advancing technologies like OLEDs and biosensors. The integration of sulfonyl groups further enhances thermal stability, a property highly sought after in high-performance materials. This dual applicability underscores the compound's versatility and aligns with the increasing interest in multi-functional chemicals.

In conclusion, 5-(benzylamino)-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile represents a compelling case study in modern chemical research. Its structural complexity and diverse potential applications make it a valuable subject for both academic and industrial investigations. As the scientific community continues to explore structure-activity relationships and sustainable synthesis methods, this compound is likely to remain at the forefront of innovation in chemistry and beyond.